3-chloro-N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-4-fluorobenzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C15H15ClFNO4S/c16-12-8-11(5-6-13(12)17)23(20,21)18-9-15(19,10-3-4-10)14-2-1-7-22-14/h1-2,5-8,10,18-19H,3-4,9H2
• InChI Key: FFWQYXPOANUCNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)(C3=CC=CO3)O
• Molecular Formula: C15H15ClFNO4S
• Molecular Weight: 359.8 g/mol

Description

3-chloro-N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-4-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C15H15ClFNO4S and its molecular weight is 359.8. The purity is usually 95%.
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Scientific Research Applications

Fluoronaphthalene Building Blocks via Arynes

Research by Masson and Schlosser (2005) explored the use of aryne chemistry to create fluoronaphthalene derivatives that serve as building blocks for pharmaceutical and agricultural research. This approach allows for the development of compounds with unique substituent patterns, potentially including structures similar to the compound of interest. The study highlights the utility of such chemical reactions in synthesizing novel molecules for various research applications (E. Masson, M. Schlosser, 2005).

Cyclooxygenase-2 Inhibitors

Hashimoto et al. (2002) synthesized a series of benzenesulfonamide derivatives to investigate their abilities as cyclooxygenase-2 (COX-2) inhibitors. These compounds, through careful manipulation of their molecular structure, including the introduction of fluorine atoms, demonstrated potent COX-2 inhibitory activity. This research underlines the importance of such compounds in developing treatments for conditions like rheumatoid arthritis and osteoarthritis (Hiromasa Hashimoto et al., 2002).

Antitumor Sulfonamide Compounds

Huang, Lin, and Huang (2001) explored sulfonamide derivatives containing moieties such as 5-fluorouracil and nitrogen mustard to design and synthesize potential antitumor agents. These compounds were aimed at achieving potent antitumor effects with low toxicity. The structural features of these molecules, including sulfonamide groups and specific halogen substitutions, contribute to their activity, suggesting similar potential applications for the compound (Z. Huang, Z. Lin, J. Huang, 2001).

Carbonic Anhydrase Inhibitors

Sapegin et al. (2018) reported on the synthesis of a novel class of primary sulfonamides that act as potent inhibitors of human carbonic anhydrases, enzymes relevant in various therapeutic contexts. The study highlights the role of the sulfonamide group in facilitating both the synthesis of complex molecules and their biological activity, demonstrating the versatility and significance of sulfonamide-containing compounds in medicinal chemistry (A. Sapegin et al., 2018).